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Introduction
Ceftizoxime, a third-generation cephalosporin antibiotic, is a potent weapon against a broad

spectrum of bacterial infections.[1][2] Its efficacy is primarily attributed to the inhibition of

bacterial cell wall synthesis.[1] However, conventional delivery of Ceftizoxime can be

associated with adverse effects and limitations in bioavailability.[1][2] To overcome these

challenges, research has increasingly focused on the development of novel drug delivery

systems (NDDS). These advanced systems aim to enhance therapeutic efficacy, reduce

toxicity, and provide controlled and targeted drug release.[1][2] This technical guide provides an

in-depth overview of the research into various NDDS for Ceftizoxime, presenting key

quantitative data, detailed experimental protocols, and visual representations of experimental

workflows.

Nanoparticulate Drug Delivery Systems
Nanoparticles offer significant advantages for Ceftizoxime delivery, including improved

stability, enhanced cellular uptake, and the potential for targeted delivery.[1] Various polymeric

and inorganic nanoparticles have been investigated for this purpose.
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Pectin, a natural, biocompatible, and non-toxic polymer, has been successfully utilized to

fabricate Ceftizoxime-loaded nanocarriers.[1][3] These nanocarriers have demonstrated

sustained drug release and effective antimicrobial activity.[1][3]

Parameter Value Reference

Particle Size (TEM) 29–110 nm [1][3]

Drug Loading 21% [1]

Encapsulation Efficiency 69.4% [1]

In Vitro Drug Release (24h) Sustained Release Profile [1][3]

Preparation of Pectin Solution: Dissolve 150 mg of Ceftizoxime in 10 mL of a 0.55% pectin

solution.

Addition of Surfactant: To the above solution, add 30 mL of a di-octyl sodium sulfosuccinate

(DOSS) solution dropwise under constant stirring for 10 minutes.

Homogenization: Add 150 mL of 3% polyvinyl alcohol (PVA) to the mixture and sonicate for

10 minutes.

Cross-linking: Introduce a CaCl2 solution (20 g in 100 mL of distilled water) dropwise while

stirring continuously for 12 hours.

Separation and Drying: Centrifuge the resulting solution at 12,000 rpm for 20 minutes.

Collect the pellets and dry them in an electric oven at 60°C for three hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8324911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8324911/
https://www.researchgate.net/publication/344299416_Fabrication_and_Characterization_of_Ceftizoxime-Loaded_Pectin_Nanocarriers
https://www.benchchem.com/product/b193995#ceftizoxime-research-in-novel-drug-delivery-systems
https://www.benchchem.com/product/b193995#ceftizoxime-research-in-novel-drug-delivery-systems
https://www.benchchem.com/product/b193995#ceftizoxime-research-in-novel-drug-delivery-systems
https://www.benchchem.com/product/b193995#ceftizoxime-research-in-novel-drug-delivery-systems
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b193995?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

